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For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for conducting laboratory and field efficacy

trials of Cyhalodiamide, a diamide insecticide. Cyhalodiamide is a potent active ingredient

targeting a range of lepidopteran pests. Its mode of action is the disruption of normal muscle

function by activating insect ryanodine receptors (RyRs), leading to uncontrolled calcium

release from the sarcoplasmic reticulum, resulting in paralysis and mortality.[1] This document

outlines standardized methodologies for bioassays and field studies to evaluate the efficacy of

Cyhalodiamide formulations, ensuring robust and comparable data generation for research

and development purposes.

Mode of Action: Ryanodine Receptor Modulation
Cyhalodiamide belongs to the Insecticide Resistance Action Committee (IRAC) Group 28.[2]

Its target site is the ryanodine receptor, a ligand-gated calcium channel located in the

sarcoplasmic and endoplasmic reticulum of insect muscle and nerve cells.[1][3] In a healthy

insect, the ryanodine receptor regulates the release of calcium ions (Ca2+) to facilitate muscle

contraction in response to a nerve impulse.

Cyhalodiamide binds to the ryanodine receptor, locking it in an open state. This leads to a

continuous and uncontrolled release of Ca2+ from the sarcoplasmic reticulum into the

cytoplasm. The elevated cytoplasmic Ca2+ concentration causes sustained muscle contraction

and paralysis, ultimately leading to the death of the insect. The selective toxicity of
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Cyhalodiamide towards insects is attributed to differences between insect and mammalian

ryanodine receptors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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